Cas no 54060-31-0 (Benzene,1,3-bis(3-nitrophenoxy)-)

Benzene,1,3-bis(3-nitrophenoxy)- structure
54060-31-0 structure
Product Name:Benzene,1,3-bis(3-nitrophenoxy)-
CAS No:54060-31-0
MF:C18H12N2O6
MW:352.297684669495
CID:369532
PubChem ID:104683
Update Time:2025-04-19

Benzene,1,3-bis(3-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,3-bis(3-nitrophenoxy)-
    • 1,3-bis(3-nitrophenoxy)benzene
    • 1-nitro-3-[3-(3-nitrophenoxy)phenoxy]benzene
    • 1,1'-[benzene-1,3-diylbis(oxy)]bis(3-nitrobenzene)
    • DTXSID4068905
    • EINECS 258-945-1
    • Benzene, 1,3-bis(3-nitrophenoxy)-
    • SCHEMBL6273333
    • 1,3-bis-(3-Nitrophenoxy)benzene
    • NS00032934
    • A3JA3W73XC
    • 54060-31-0
    • 1,3-Bis(m-nitrophenoxy)benzene
    • Inchi: 1S/C18H12N2O6/c21-19(22)13-4-1-6-15(10-13)25-17-8-3-9-18(12-17)26-16-7-2-5-14(11-16)20(23)24/h1-12H
    • InChI Key: NYKPGQHPZCGOFF-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=1)[N+](=O)[O-])C1C=CC=C(C=1)OC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 352.06956
  • Monoisotopic Mass: 352.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • Density: 1.385
  • Boiling Point: 489.8°Cat760mmHg
  • Flash Point: 202.2°C
  • Refractive Index: 1.645
  • PSA: 104.74
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